Cas no 2877671-84-4 (1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine)

• Product Name: 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine
• CAS No: 2877671-84-4
• MF: C₁₈H₁₈F₃N₅O
• MW: 377.36363363266
• CID: 5309383
• PubChem ID: 165433567
• Update Time: 2025-10-28

1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040888150
• F6839-1749
• 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine
• 2877671-84-4
• 8-[4-(2-Methoxyphenyl)-1-piperazinyl]-2-(trifluoromethyl)imidazo[1,2-a]pyrazine

• Inchi： 1S/C18H18F3N5O/c1-27-14-5-3-2-4-13(14)24-8-10-25(11-9-24)16-17-23-15(18(19,20)21)12-26(17)7-6-22-16/h2-7,12H,8-11H2,1H3
• InChI Key： YPMOKAHEGBKQOS-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=CN1C=CN=C2N1CCN(C2=CC=CC=C2OC)CC1

Computed Properties

• Exact Mass: 377.14634470g/mol
• Monoisotopic Mass: 377.14634470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.94±0.40(Predicted)

Additional information on 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine

Comprehensive Overview of 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine (CAS No. 2877671-84-4)

The compound 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine (CAS No. 2877671-84-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a trifluoromethyl group and an imidazo[1,2-a]pyrazine core, this molecule is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are critical in the treatment of diseases such as cancer, neurological disorders, and inflammatory conditions.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. The 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine scaffold aligns with this trend, as its structural versatility allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. This has led to increased interest in its potential as a lead compound for the development of next-generation drugs. Additionally, the incorporation of a trifluoromethyl group enhances metabolic stability and bioavailability, making it a valuable asset in drug design.

The synthesis of 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling reactions and heterocyclic ring formation. These synthetic routes are of particular interest to chemists working in process chemistry and scale-up production, as they seek to optimize yields and reduce costs. The compound's CAS No. 2877671-84-4 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, which is essential for intellectual property management and regulatory compliance.

From a drug discovery perspective, the imidazo[1,2-a]pyrazine moiety is a privileged scaffold known for its ability to interact with diverse biological targets. This has spurred investigations into the compound's potential as a selective inhibitor or allosteric modulator in various disease models. For instance, its application in oncology research is being explored due to its potential to interfere with signal transduction pathways that drive tumor growth. Similarly, its role in neuropharmacology is under scrutiny, with studies examining its effects on neurotransmitter receptors implicated in conditions like anxiety and depression.

The growing emphasis on sustainable chemistry and green synthesis has also influenced research around 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine. Scientists are exploring eco-friendly synthetic routes, such as microwave-assisted reactions and catalytic methods, to minimize waste and energy consumption. This aligns with broader industry trends toward environmentally responsible drug development, which is increasingly important to regulatory agencies and stakeholders.

In the context of computational chemistry, 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine has been the subject of molecular docking and QSAR (quantitative structure-activity relationship) studies. These in silico approaches help predict its binding affinity and selectivity for specific targets, accelerating the hit-to-lead optimization process. The integration of AI-driven drug discovery tools has further enhanced the efficiency of these investigations, enabling rapid screening of analogs and derivatives.

As the pharmaceutical industry continues to prioritize targeted therapies and combination treatments, the relevance of 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine is expected to grow. Its potential synergies with existing drugs, particularly in immuno-oncology and infectious disease research, are areas of active exploration. Furthermore, its patent landscape and commercial viability are being closely monitored by investors and biotech firms seeking to capitalize on innovative therapeutic agents.

In summary, 1-(2-methoxyphenyl)-4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazine (CAS No. 2877671-84-4) represents a promising candidate for drug development, with applications spanning multiple therapeutic areas. Its unique chemical structure, combined with advancements in synthetic and computational methodologies, positions it as a molecule of significant interest in contemporary medicinal chemistry. As research progresses, this compound may pave the way for new treatments addressing unmet medical needs, underscoring its importance in the evolving landscape of pharmaceutical innovation.